Cas no 88552-21-0 (2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)-)

88552-21-0 structure
Product name:2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)-
2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)-
- 5-(1-hydroxyethyl)-4-methoxy-6-methylpyran-2-one
- 5-[(S)-1-Hydroxyethyl]-4-methoxy-6-methyl-2H-pyran-2-one
- DTXSID70555537
- 88552-21-0
- 5-(1-Hydroxyethyl)-4-methoxy-6-methyl-2H-pyran-2-one
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- Inchi: InChI=1S/C9H12O4/c1-5(10)9-6(2)13-8(11)4-7(9)12-3/h4-5,10H,1-3H3
- InChI Key: NKACRNZUVSMENA-UHFFFAOYSA-N
- SMILES: CC1=C(C(=CC(=O)O1)OC)C(C)O
Computed Properties
- Exact Mass: 184.07355886g/mol
- Monoisotopic Mass: 184.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
- XLogP3: -0.1
2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)- Related Literature
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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6. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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